Cas no 2171622-69-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid
• CAS No: 2171622-69-6
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6286428
• PubChem ID: 165548727
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid
• 2171622-69-6
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methoxypropyl)carbamoyl]propanoic acid
• EN300-1514019

• Inchi： 1S/C23H26N2O6/c1-14(30-2)12-24-22(28)20(11-21(26)27)25-23(29)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： CINVOLVPXRCZRJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)OC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic Acid (CAS No. 2171622-69-6)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid, identified by its CAS number 2171622-69-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of multiple functional groups, contribute to its unique chemical properties and potential therapeutic applications.

The fluoren-9-yl group is a key structural component of this compound, which is known for its stability and ability to interact with biological targets in a specific manner. This group has been widely utilized in the design of bioactive molecules due to its ability to enhance binding affinity and selectivity. In the context of drug discovery, the incorporation of fluorene derivatives often leads to compounds with improved pharmacokinetic profiles and reduced toxicity. The methoxycarbonyl and carbamoyl functionalities further contribute to the compound's reactivity and potential for further derivatization, enabling the development of novel analogs with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the fluoren-9-yl moiety can effectively engage with specific amino acid residues in protein binding pockets, leading to high-affinity binding. This has opened up new avenues for designing molecules that can modulate protein function, either by inhibiting or activating specific enzymatic pathways. The 2-methoxypropyl group, another important structural feature, contributes to the compound's solubility and metabolic stability, making it a viable candidate for further development into a drug candidate.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core fluorene scaffold, while protecting group strategies have been utilized to handle the reactive functional groups effectively. The final product is characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its structural integrity.

In vitro studies have demonstrated that this compound exhibits promising biological activity across various disease models. Notably, it has shown inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The ability of the fluoren-9-yl group to interact with these targets suggests that it could be used to develop novel anticancer agents with improved efficacy and reduced side effects compared to existing therapies. Additionally, preliminary studies indicate that the compound may have anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The pharmacokinetic properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid are also under investigation. Data from preclinical studies suggest that it exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for a successful drug candidate. Further research is ongoing to optimize its pharmacokinetic profile through structural modifications aimed at enhancing solubility, reducing clearance rates, and prolonging half-life.

The development of this compound aligns with broader trends in pharmaceutical research towards the design of highly selective and potent bioactive molecules. The use of advanced computational tools has allowed researchers to predict optimal molecular structures that can interact effectively with biological targets. This approach has significantly accelerated the drug discovery process by reducing the reliance on traditional trial-and-error methods. As a result, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methoxypropyl)carbamoylpropanoic acid are being rapidly translated from laboratory research into clinical development pipelines.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible benefits for patients worldwide. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.